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Compound of Interest

Compound Name:
1-(2-Amino-4-

bromophenyl)ethanone

Cat. No.: B111471 Get Quote

Introduction

The N-acylation of amines is a fundamental and widely utilized transformation in organic

chemistry, crucial for the synthesis of amides.[1] These amide-containing structures are

prevalent in medicinal chemistry, materials science, and pharmaceutical drug development.[1]

Halogenated anilines, such as 1-(2-Amino-4-bromophenyl)ethanone, are particularly

valuable building blocks. The presence of the halogen atom offers a reactive site for further

modifications, like cross-coupling reactions, while the acetyl group provides another point for

chemical diversification. This document provides a detailed experimental protocol for the N-

acetylation of 1-(2-Amino-4-bromophenyl)ethanone using acetic anhydride, a common and

efficient method for producing the corresponding acetamide.[2][3]

Reaction Scheme

The N-acylation of 1-(2-Amino-4-bromophenyl)ethanone with acetic anhydride in the

presence of a base, such as sodium acetate, yields N-(2-acetyl-5-bromophenyl)acetamide. The

reaction proceeds by nucleophilic attack of the amino group on the carbonyl carbon of the

acetic anhydride.
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Reactants

Product

1-(2-Amino-4-bromophenyl)ethanone

Sodium Acetate / Acetic Acid

Acetic Anhydride

N-(2-acetyl-5-bromophenyl)acetamide

 N-Acylation 

Click to download full resolution via product page

Caption: Chemical reaction pathway for the N-acylation.

Quantitative Data Summary
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The following table summarizes the key reactants and their properties for a typical lab-scale

synthesis.

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Moles
(mmol)

Amount
Used

Role

1-(2-Amino-4-

bromophenyl)

ethanone

C₈H₈BrNO 214.06 10.0 2.14 g
Starting

Material

Acetic

Anhydride
C₄H₆O₃ 102.09 12.0

1.22 g (1.13

mL)

Acylating

Agent

Sodium

Acetate

(anhydrous)

C₂H₃NaO₂ 82.03 15.0 1.23 g Base

Glacial Acetic

Acid
CH₃COOH 60.05 - 10 mL Solvent

Water H₂O 18.02 -
10 mL + 100

mL

Solvent /

Work-up

Product

(Theoretical

Yield)

N-(2-acetyl-5-

bromophenyl)

acetamide

C₁₀H₁₀BrNO₂ 256.10 10.0 2.56 g

Experimental Protocol
This protocol details the N-acetylation of 1-(2-Amino-4-bromophenyl)ethanone. The

procedure is adapted from established methods for the acylation of anilines.[2][3]

Materials and Equipment

1-(2-Amino-4-bromophenyl)ethanone

Acetic anhydride

Sodium acetate (anhydrous)
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Glacial acetic acid

Deionized water

Ethanol (95%, for recrystallization)

100 mL round-bottom flask or Erlenmeyer flask

Magnetic stirrer and stir bar

Graduated cylinders and beakers

Ice bath

Büchner funnel and vacuum filtration apparatus

Melting point apparatus

Standard laboratory glassware
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Start

1. Dissolve Starting Material
Add 2.14 g of 1-(2-Amino-4-

bromophenyl)ethanone to 10 mL
of glacial acetic acid.

2. Add Acylating Agent
Add 1.13 mL of acetic

anhydride to the solution
and swirl to mix.

3. Initiate Reaction
Immediately add a solution of

1.23 g sodium acetate in
10 mL of water.

4. Reaction
Stir the mixture at room

temperature for 30-60 minutes.
A precipitate should form.

5. Work-up & Isolation
Pour the reaction mixture into

100 mL of ice-cold water.
Collect the solid product by

vacuum filtration.

6. Purification
Recrystallize the crude product

from 95% ethanol.

7. Characterize Product
Dry the purified solid and

characterize (m.p., NMR, IR).

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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